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Compound of Interest

Compound Name: Glyceryl-d5 trioleate

Cat. No.: B15143827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications,

experimental protocols, and quality control workflow for Glyceryl-d5 trioleate. The information

is intended to assist researchers, scientists, and drug development professionals in

understanding the quality attributes of this isotopically labeled compound.

Quantitative Data Summary
The following tables summarize the key quantitative specifications for Glyceryl-d5 trioleate,

compiled from various suppliers. These values represent typical batch-release criteria.

Table 1: Chemical and Physical Properties

Property Specification

Chemical Formula C₅₇H₉₉D₅O₆

Molecular Weight 890.48 g/mol

CAS Number 60892-83-3

Appearance Neat

Storage Conditions Store refrigerated
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Table 2: Analytical Specifications

Test Specification

Chemical Purity ≥ 95%

Isotopic Enrichment ≥ 98 atom % D

Experimental Protocols
The following sections detail the methodologies used to determine the analytical specifications

of Glyceryl-d5 trioleate.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)
Objective: To determine the chemical purity of Glyceryl-d5 trioleate by separating it from any

impurities.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Autosampler and data acquisition software.

Reagents:

Acetonitrile (HPLC grade)

Isopropanol (HPLC grade)

Water (HPLC grade)

Glyceryl-d5 trioleate reference standard

Glyceryl-d5 trioleate sample
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Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of Acetonitrile and

Isopropanol in a ratio of 60:40 (v/v). Degas the mobile phase before use.

Standard Solution Preparation: Accurately weigh and dissolve the Glyceryl-d5 trioleate
reference standard in isopropanol to obtain a known concentration (e.g., 1 mg/mL).

Sample Solution Preparation: Accurately weigh and dissolve the Glyceryl-d5 trioleate
sample in isopropanol to obtain a concentration similar to the standard solution.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30°C

Detector Wavelength: 205 nm

Analysis: Inject the standard and sample solutions into the HPLC system. Record the

chromatograms.

Calculation: Calculate the percentage purity of the sample by comparing the peak area of the

sample to the peak area of the reference standard.

Determination of Isotopic Enrichment by Mass
Spectrometry (MS)
Objective: To determine the isotopic enrichment of deuterium in Glyceryl-d5 trioleate.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or a Liquid Chromatograph

coupled to a Mass Spectrometer (LC-MS).

Data acquisition and analysis software.
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Procedure (based on LC-MS):

Sample Preparation: Prepare a dilute solution of the Glyceryl-d5 trioleate sample in an

appropriate solvent (e.g., isopropanol).

LC-MS Conditions:

LC: Use a C18 column with a gradient elution of water and acetonitrile, both containing

0.1% formic acid.

MS: Operate the mass spectrometer in positive ion mode using electrospray ionization

(ESI).

Data Acquisition: Acquire full scan mass spectra over a relevant m/z range to include the

molecular ions of the unlabeled and deuterated species.

Data Analysis:

Identify the molecular ion peaks corresponding to the unlabeled Glyceryl trioleate (M+0)

and the deuterated Glyceryl-d5 trioleate (M+5).

Calculate the isotopic enrichment by determining the ratio of the peak intensity of the

deuterated species to the sum of the peak intensities of all isotopic species.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of Glyceryl-d5 trioleate.

Instrumentation:

Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz).

NMR tubes and deuterated solvent.

Procedure:
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Sample Preparation: Dissolve a small amount of the Glyceryl-d5 trioleate sample in a

deuterated solvent (e.g., chloroform-d).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra.

Data Analysis: Analyze the chemical shifts, integration values, and coupling patterns to

confirm the expected molecular structure. The absence of signals at specific positions in the

¹H NMR spectrum will confirm the location of deuterium labeling.

Quality Control Workflow
The following diagram illustrates the typical workflow for the quality control testing of Glyceryl-
d5 trioleate.
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Caption: Quality control workflow for Glyceryl-d5 trioleate.
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To cite this document: BenchChem. [Technical Guide: Glyceryl-d5 Trioleate Certificate of
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143827#glyceryl-d5-trioleate-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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